1-(2,2,4,6-tetramethyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl)-2-(4H-1,2,4-triazol-3-ylsulfanyl)ethanone
Description
1-(2,2,4,6-TETRAMETHYL-4-PHENYL-1,2,3,4-TETRAHYDROQUINOLIN-1-YL)-2-(4H-1,2,4-TRIAZOL-3-YLSULFANYL)ETHAN-1-ONE is a complex organic compound that features a quinoline derivative and a triazole moiety
Properties
Molecular Formula |
C23H26N4OS |
|---|---|
Molecular Weight |
406.5 g/mol |
IUPAC Name |
1-(2,2,4,6-tetramethyl-4-phenyl-3H-quinolin-1-yl)-2-(1H-1,2,4-triazol-5-ylsulfanyl)ethanone |
InChI |
InChI=1S/C23H26N4OS/c1-16-10-11-19-18(12-16)23(4,17-8-6-5-7-9-17)14-22(2,3)27(19)20(28)13-29-21-24-15-25-26-21/h5-12,15H,13-14H2,1-4H3,(H,24,25,26) |
InChI Key |
PVFJSNXUEWVSQU-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2=C(C=C1)N(C(CC2(C)C3=CC=CC=C3)(C)C)C(=O)CSC4=NC=NN4 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(2,2,4,6-TETRAMETHYL-4-PHENYL-1,2,3,4-TETRAHYDROQUINOLIN-1-YL)-2-(4H-1,2,4-TRIAZOL-3-YLSULFANYL)ETHAN-1-ONE likely involves multiple steps, including the formation of the tetrahydroquinoline core, the introduction of the triazole group, and the final coupling of these two moieties. Typical reaction conditions might include the use of catalysts, solvents, and specific temperature and pressure conditions to optimize yield and purity.
Industrial Production Methods
Industrial production methods for such compounds would typically involve scaling up the laboratory synthesis procedures, optimizing reaction conditions for large-scale production, and ensuring compliance with safety and environmental regulations. This might include the use of continuous flow reactors, automated synthesis equipment, and rigorous quality control measures.
Chemical Reactions Analysis
Types of Reactions
1-(2,2,4,6-TETRAMETHYL-4-PHENYL-1,2,3,4-TETRAHYDROQUINOLIN-1-YL)-2-(4H-1,2,4-TRIAZOL-3-YLSULFANYL)ETHAN-1-ONE can undergo various chemical reactions, including:
Oxidation: Conversion of functional groups to higher oxidation states.
Reduction: Conversion of functional groups to lower oxidation states.
Substitution: Replacement of one functional group with another.
Common Reagents and Conditions
Common reagents might include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions would vary depending on the specific transformation desired.
Major Products
The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation might yield quinoline derivatives with different functional groups, while substitution reactions could introduce new substituents on the quinoline or triazole rings.
Scientific Research Applications
Chemistry
In chemistry, this compound might be studied for its unique structural features and reactivity, contributing to the development of new synthetic methodologies or materials.
Biology
In biology, compounds with similar structures are often investigated for their potential as enzyme inhibitors, receptor agonists or antagonists, or other biological activities.
Medicine
In medicine, such compounds could be explored for their potential therapeutic applications, including as anti-cancer, anti-inflammatory, or antimicrobial agents.
Industry
In industry, these compounds might be used as intermediates in the synthesis of more complex molecules, or as additives in various products.
Mechanism of Action
The mechanism of action of 1-(2,2,4,6-TETRAMETHYL-4-PHENYL-1,2,3,4-TETRAHYDROQUINOLIN-1-YL)-2-(4H-1,2,4-TRIAZOL-3-YLSULFANYL)ETHAN-1-ONE would depend on its specific biological target. This could involve binding to a specific enzyme or receptor, modulating a signaling pathway, or interacting with cellular components in a way that alters their function.
Comparison with Similar Compounds
Similar Compounds
Similar compounds might include other quinoline derivatives, triazole-containing molecules, or compounds with both structural features.
Uniqueness
The uniqueness of 1-(2,2,4,6-TETRAMETHYL-4-PHENYL-1,2,3,4-TETRAHYDROQUINOLIN-1-YL)-2-(4H-1,2,4-TRIAZOL-3-YLSULFANYL)ETHAN-1-ONE could lie in its specific combination of structural features, which might confer unique reactivity, biological activity, or other properties.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
